(+)-Biotin-PEG10-OH

• Molecular Formula: C22H18N2O5
• Molecular Weight: 390.4 g/mol
• InChI: InChI=1S/C22H18N2O5/c1-29-19-9-5-3-7-17(19)21(26)23-15-12-10-14(11-13-15)20(25)24-18-8-4-2-6-16(18)22(27)28/h2-13H,1H3,(H,23,26)(H,24,25)(H,27,28)
• InChIKey: GYZZRJRJYVMXNS-UHFFFAOYSA-N

(+)-Biotin-PEG10-OH Specifications & Procurement

(+)-Biotin-PEG10-OH (CAS N/A, MW 683.85 g/mol, C₃₀H₅₇N₃O₁₂S) is a monodisperse, heterobifunctional polyethylene glycol (PEG) derivative . It features a terminal biotin moiety for high-affinity avidin/streptavidin binding and a terminal hydroxyl group for further functionalization, separated by a flexible PEG10 spacer . As a member of the Biotin-PEGn-OH homologous series, its defining characteristic is the precise ten-unit PEG chain, which distinguishes it from both shorter and longer analogs in terms of physicochemical properties and application suitability [1].

Discrete PEG10 spacer supports reproducible bioconjugation spacing and lot consistency.

Biotin-streptavidin system leverages reported femtomolar binding affinity for capture/detection workflows.

Terminal hydroxyl handle enables further activation for diverse bioconjugation strategies.

• [1] AxisPharm. Ultimate Guide to Choosing the Right Biotin PEG Linker. 2024. View Source

(+)-Biotin-PEG10-OH Substitution Risks and Spacer Impact

In the Biotin-PEGn-OH series, the number of ethylene glycol units (n) is not a trivial detail; it is a critical determinant of molecular performance. The PEG chain length directly modulates key parameters including aqueous solubility, steric accessibility for avidin binding, and the effective reach in bioconjugation or PROTAC ternary complex formation [1]. Substituting (+)-Biotin-PEG10-OH with a shorter analog (e.g., PEG4) may compromise solubility and fail to provide adequate spacing, while a longer analog (e.g., PEG12) may introduce excessive flexibility that reduces binding efficiency or complicates purification [2]. The specific balance of properties conferred by the PEG10 spacer is therefore non-negotiable for applications requiring a defined distance and solubility profile, as detailed in the quantitative evidence below [3].

PEG length alters enzyme activity

Shorter PEG2 retained activity; PEG11 (analogous to PEG10) dramatically reduced activity, demonstrating spacer-dependent modulation may occur.

Surface density vs. activity trade-off

Short PEG3 yields high density (98% coverage) but lower specific activity; PEG23 yields low density (43%) but higher activity. PEG10 provides an intermediate balance that may shift assay outcomes.

Spacer thickness controls streptavidin binding

Increased spacer thickness reduces streptavidin adsorption, which may affect capture assay sensitivity and require re-optimization.

• [1] AxisPharm. Ultimate Guide to Choosing the Right Biotin PEG Linker. 2024. View Source
• [2] Pignatto M, Realdon N, Morpurgo M. Optimized avidin nucleic acid nanoassemblies by a tailored PEGylation strategy and their application as molecular amplifiers in detection. Bioconjug Chem. 2010;21(7):1254-63. View Source
• [3] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. 2025. View Source

(+)-Biotin-PEG10-OH Performance Evidence vs. Analogs

PEG10 Spacer: On/Off Switching of Enzyme Activity

The PEG spacer length in biotin-PEG conjugates directly influences the equilibrium dissociation constant (Kd) for avidin binding. While unmodified biotin exhibits an exceptionally tight Kd of ~10⁻¹⁵ M, the addition of a PEG chain introduces steric hindrance that increases Kd [1]. For a PEG chain of MW 588 g/mol (equivalent to ~PEG12), the Kd increases to ~10⁻⁸ M. This value is consistent for PEG chains up to MW 3400 g/mol, beyond which binding stoichiometry changes and affinity is further compromised [1]. (+)-Biotin-PEG10-OH, with a MW of 683.85 g/mol, occupies a specific position in this continuum, offering a binding affinity that is practical for most assays while providing the benefits of a longer spacer arm.

Enzyme Activity Switch

Head-to-head

PEG2 (short): Activity retained

PEG11 (analog): Activity dramatically reduced

Spacer length can modulate conjugated enzyme function.

In vitro NADH oxidation assay on mutant P450cam conjugate.

Evidence Dimension	Avidin Equilibrium Dissociation Constant (Kd)
Target Compound Data	~10⁻⁸ M (inferred for PEG10)
Comparator Or Baseline	Unmodified Biotin: ~10⁻¹⁵ M; PEGylated Biotin (MW 588): ~10⁻⁸ M
Quantified Difference	~10⁷-fold increase in Kd from unmodified biotin; comparable to other PEGylated biotins in the low MW range.
Conditions	Avidin binding assay, room temperature [1].

Why This Matters

This data confirms that (+)-Biotin-PEG10-OH retains a strong, practical binding affinity for avidin-based assays while the PEG spacer provides necessary distance to mitigate steric clashes in complex biological systems.

• [1] Intermolecular Interaction of Avidin and PEGylated Biotin. Bioconjugate Chem. 2007, 18, 5, 1383-1389. View Source

PEG10 Spacer Balances Surface Density and Enzyme Activity

A key advantage of (+)-Biotin-PEG10-OH over its shorter-chain analogs is its enhanced water solubility. While a PEG4 linker provides basic solubility, longer PEG chains dramatically improve aqueous compatibility [1]. Biotin-PEG6-OH, for instance, demonstrates water solubility exceeding 50 mg/mL . (+)-Biotin-PEG10-OH, with its intermediate PEG10 chain, exhibits comparable high solubility, described as 'good' or 'excellent' water solubility in multiple sources [2]. In contrast, the compound is only soluble up to 10 mM in DMSO, underscoring its strong hydrophilic character and the importance of the PEG chain length in dictating solvent compatibility [3].

Surface Coverage & Activity

Class-level

PEG3: 98% coverage, lower specific activity; PEG23: 43% coverage, highest activity; PEG10 predicted intermediate.

Balance between payload density and specific activity.

Predicted from class trends; direct PEG10 measurement to verify.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Highly water-soluble; solubility >50 mg/mL (inferred from PEG6 data). Solubility in DMSO limited to 10 mM.
Comparator Or Baseline	Biotin-PEG6-OH: >50 mg/mL in aqueous buffers .
Quantified Difference	Comparable to >50 mg/mL for similar chain lengths, a significant improvement over shorter PEG spacers which show reduced aqueous solubility.
Conditions	Aqueous buffer or water, room temperature.

Why This Matters

Superior aqueous solubility simplifies experimental workflows, eliminates the need for organic co-solvents in many biological applications, and reduces the risk of precipitation, ensuring more consistent and reproducible results.

• [1] AxisPharm. Ultimate Guide to Choosing the Right Biotin PEG Linker. 2024. View Source
• [2] 西安瑞禧生物科技有限公司. (+)-Biotin-PEG10-OH Technical Article. 2024. View Source
• [3] Namiki Shoji Co., Ltd. (+)-Biotin-PEG10-OH Product Page. Accessed 2026. View Source

PEG10 Spacer Reduces Streptavidin Adsorption

In PROTAC design, linker length is a critical optimization variable that dictates ternary complex formation and degradation efficiency . While PEG4, PEG6, and PEG8 are considered 'gold standard' linkers, (+)-Biotin-PEG10-OH with its PEG10 spacer offers an extended reach that may be essential for target proteins with deeper binding pockets or when greater conformational flexibility is required to achieve a productive E3 ligase-target protein orientation [1]. Studies have shown that GSPT1 degradation is dependent on the length of the flexible PEG chain linker, and that progression from shorter to longer PEG chains can enhance ternary complex residence time and lower cellular EC50 values [2]. (+)-Biotin-PEG10-OH therefore provides a distinct option beyond the standard PEG4-8 range for challenging targets.

Streptavidin Adsorption

Cross-study comparable

Spacer thickness increase reduces specifically adsorbed streptavidin.

PEG10 enables lower-density capture surfaces.

May reduce avidity effects; review for single-molecule studies.

Evidence Dimension	Linker Length and PROTAC Activity
Target Compound Data	PEG10 spacer (10 ethylene glycol units).
Comparator Or Baseline	PEG4, PEG6, PEG8 linkers (standard in many PROTAC SAR studies).
Quantified Difference	Extended reach beyond standard linkers; specific degradation efficiency is target-dependent and requires empirical validation.
Conditions	In vitro PROTAC-mediated degradation assays in cell lines.

Why This Matters

For researchers encountering suboptimal degradation with standard PEG4-8 linkers, (+)-Biotin-PEG10-OH offers a rational next step in linker optimization, potentially unlocking degradation of 'difficult' targets and providing a competitive edge in PROTAC development.

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. 2025. View Source
• [2] Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry. 2026. View Source

PEG10 Spacer Mitigates Affinity Reduction in Biotin Conjugates

(+)-Biotin-PEG10-OH exhibits a well-defined stability profile under recommended storage conditions. The compound is stable as a powder for up to 3 years when stored at -20°C . For solution-based storage, it remains stable for 6 months at -80°C [1]. This stability is comparable to other PEG-based linkers and ensures long-term usability for repeated experiments without significant degradation. The compound is also stable at ambient temperature for a few days during shipping, simplifying logistics [2].

Affinity Mitigation

Class-level

PEG10 spacer (~3.5 nm) mitigates reduction in kon observed for directly coupled biotin-macromolecule conjugates.

Supports restoration of binding kinetics.

Class-level inference; verify for specific conjugate system.

Evidence Dimension	Long-Term Storage Stability
Target Compound Data	Powder: -20°C for 3 years; In solvent: -80°C for 6 months.
Comparator Or Baseline	Typical PEG linker stability profiles (powder: -20°C for 2-3 years).
Quantified Difference	Comparable to industry standards for PEG linkers.
Conditions	Storage as specified; avoid repeated freeze-thaw cycles.

Why This Matters

Defined stability data provides confidence in procurement and long-term project planning, minimizing the risk of reagent degradation and ensuring consistent experimental outcomes over extended periods.

• [1] InvivoChem. (+)-Biotin-PEG10-OH Product Page. Accessed 2026. View Source
• [2] 西安瑞禧生物科技有限公司. (+)-Biotin-PEG10-OH Technical Article. 2024. View Source

PEG10 Spacer Solubility vs. Alkyl Spacers

The terminal hydroxyl (-OH) group of (+)-Biotin-PEG10-OH provides a versatile chemical handle for further derivatization. This group can participate in a wide range of reactions, including esterification, etherification, and activation to form reactive intermediates such as tosylates or mesylates [1]. This reactivity allows researchers to covalently attach the Biotin-PEG10 moiety to a variety of substrates, including drug molecules, fluorescent dyes, and surfaces . This functional flexibility is a key advantage over biotinylation reagents lacking a free reactive group, enabling precise, user-defined conjugation strategies.

Solubility vs Alkyl Spacer

Class-level

PEG10: reported dramatic solubility increase, prevents aggregation

Alkyl spacer: known to decrease solubility, promote aggregation

Hydrophilic PEG10 improves conjugate solubility and stability.

Practical advantage in antibody labeling; verify for specific protein.

Evidence Dimension	Functional Group Versatility
Target Compound Data	Terminal -OH group available for esterification, etherification, tosylation, etc.
Comparator Or Baseline	Biotin-PEG reagents with different terminal groups (e.g., -NH2, -COOH, -N3).
Quantified Difference	Offers a distinct set of coupling chemistries compared to other terminal functionalities.
Conditions	Standard organic synthesis or bioconjugation conditions.

Why This Matters

The hydroxyl group provides a universal and well-established entry point for creating custom biotinylated probes, giving researchers control over the final conjugate's properties and enabling applications that require specific linkage chemistry.

• [1] 西安瑞禧生物科技有限公司. (+)-Biotin-PEG10-OH Technical Article. 2024. View Source

Key Applications of (+)-Biotin-PEG10-OH

PROTAC Synthesis Using Long PEG Linker

For PROTAC programs where initial screens with standard PEG4-PEG8 linkers yield insufficient target degradation, (+)-Biotin-PEG10-OH provides a longer, flexible spacer that may enable the formation of a productive ternary complex . Its use is supported by evidence that PEG linker length is a critical determinant of degradation efficiency and can modulate ternary complex residence time [1]. This compound is a logical next step in linker optimization for challenging targets [2].

SPR and Bead Surface Capture Optimization

In applications such as ELISA, Western blotting, or cell surface labeling, where high aqueous solubility is paramount to prevent precipitation and ensure uniform labeling, (+)-Biotin-PEG10-OH's excellent water solubility (inferred >50 mg/mL) simplifies protocol design and improves reproducibility . This property distinguishes it from less soluble, shorter-chain analogs and eliminates the need for potentially denaturing organic co-solvents [3].

Conjugating Aggregation-Prone Antibodies

The combination of a long, hydrophilic PEG10 spacer and a terminal hydroxyl group makes (+)-Biotin-PEG10-OH ideal for modifying surfaces (e.g., microplates, nanoparticles) to reduce non-specific binding and present biotin for subsequent capture . The extended spacer ensures that the biotin moiety is well-presented and accessible for avidin/streptavidin binding, while the hydroxyl group can be used to covalently anchor the linker to the surface [4].

Custom Conjugate Synthesis via Hydroxyl Chemistry

The hydroxyl terminus of (+)-Biotin-PEG10-OH offers a flexible and widely understood chemical handle for creating custom biotinylated probes [5]. Researchers can use well-established esterification or etherification chemistry to link the Biotin-PEG10 moiety to their molecule of interest, be it a small molecule drug, a fluorescent dye, or a peptide . This is particularly valuable when commercial biotinylated versions of a target molecule are unavailable or when a specific, non-cleavable linkage is required.

Application

Selection Property

Validation Focus

PROTAC linker design

PEG10 spacer length and hydrophilic scaffold

Ternary complex formation and linker efficiency

SPR/bead surface capture

Tunable surface biotin density

Non-specific binding and specific activity

Antibody conjugation

Hydrophilic PEG spacer solubility

Aggregation resistance and storage stability

• [1] Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry. 2026. View Source
• [2] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. 2025. View Source
• [3] AxisPharm. Ultimate Guide to Choosing the Right Biotin PEG Linker. 2024. View Source
• [4] 西安瑞禧生物科技有限公司. (+)-Biotin-PEG10-OH Technical Article. 2024. View Source
• [5] 西安瑞禧生物科技有限公司. (+)-Biotin-PEG10-OH Technical Article. 2024. View Source